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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122

Essential Safety and Handling Guide for CK-119

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of CK-119 (CAS No. 197917-10-5), a potent interleukin-1 (IL-1) blocker used in
research to inhibit the growth of fibroblast-like cells. Adherence to these guidelines is critical to
ensure personal safety and maintain the integrity of experimental protocols.

Summary of Safety Information

The following table summarizes key safety information for CK-119. While a comprehensive
guantitative toxicological profile is not fully established, the provided data from safety data
sheets for similar compounds and the specific CAS number offer crucial guidance for safe
handling.
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Parameter

Recommendation

Source

Physical State

Solid, powder

MedKoo Biosciences

Solubility Soluble in DMSO, not in water MedKoo Biosciences
Short term (days to weeks): O -

Storage 4°C, dry and dark. Long term MedKoo Biosciences
(months to years): -20°C.
Shipped under ambient

Shipping temperature as a non- MedKoo Biosciences

hazardous chemical.

Occupational Exposure Limits

This product, as supplied,
does not contain any
hazardous materials with
occupational exposure limits
established by region-specific

regulatory bodies.

Safety Data Sheet

Biological Occupational

Exposure Limits

This product, as supplied,
does not contain any
hazardous materials with
biological limits established by
region-specific regulatory
bodies.

Safety Data Sheet

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling CK-119. The following table

outlines the required equipment.
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PPE Category Item Specification

Safety glasses with side
Eye Protection Safety Glasses or Goggles shields (or goggles) are
required.

Wear suitable gloves.
Impervious gloves, such as
_ Viton™, are recommended.
Hand Protection Gloves )
Gloves must comply with EC
Directive 89/686/EEC and the

related standard EN374.

] A long-sleeved lab coat should
Body Protection Lab Coat
be worn.

In case of insufficient

ventilation or when handling
Respiratory Protection Respirator the powder outside of a fume

hood, wear suitable respiratory

equipment.

Operational Plan: Handling and Experimental
Workflow

A systematic approach is crucial for the safe handling of CK-119. The following workflow
outlines the key steps from receiving the compound to its final disposal.
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Experimental Workflow for Handling CK-119
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of CK-119 in a laboratory setting.
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Disposal Plan

All waste materials contaminated with CK-119 must be treated as chemical waste.

e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., pipette tips,
tubes), in a designated and clearly labeled hazardous waste container.

» Liquid Waste: Dispose of liquid waste containing CK-119 in a sealed, properly labeled
container for chemical waste. Do not pour down the drain.

o Containers: Handle uncleaned containers as you would the product itself.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Signaling Pathway Inhibition

CK-119 is a potent inhibitor of Interleukin-1 (IL-1) signaling. The binding of IL-1 to its receptor
(IL-1R) initiates a signaling cascade that leads to the activation of transcription factors like NF-
KB and AP-1, resulting in the expression of inflammatory genes. CK-119 is believed to interfere
with this pathway, thereby inhibiting downstream inflammatory responses and cellular
proliferation.[1]
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Simplified Interleukin-1 (IL-1) Signaling Pathway and Inhibition by CK-119
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Caption: CK-119 inhibits the IL-1 signaling pathway, preventing downstream inflammatory gene
expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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